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Compound of Interest

Compound Name: BAY-299

cat. No.: B1149912

BAY-299 is a potent, selective chemical probe inhibiting the Bromodomain and PHD Finger-
containing (BRPF) family protein BRD1 and the second bromodomain of TAF1.[1][2] As a
bioactive small molecule used primarily in epigenetic research, its disposal requires strict
adherence to hazardous chemical waste protocols to prevent environmental contamination and
ensure laboratory safety.

This guide moves beyond generic safety sheets. It provides a logistical framework for
researchers to manage BAY-299 from the moment it is deemed "waste" to its final removal
from the facility.[1]

Critical Directive: Treat BAY-299 as a Hazardous Organic Substance. While specific acute
toxicity data may be limited compared to industrial solvents, its biological activity (IC50 in the
nanomolar range) mandates that it be isolated from municipal waste streams.[1]

Chemical Identity & Physical Properties

Effective disposal relies on understanding the chemical's behavior (solubility, stability) to select
the correct waste stream.[1]

Table 1: Physicochemical Profile for Disposal Logic
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Property Data Operational Implication
Chemical Name BAY-299 Use on Waste Tags.
Required for EHS inventory
CAS Number 2080306-23-4 o
reconciliation.[1]
Non-Halogenated. Does not
Molecular Formula C25H23N304 )
contain F, Cl, Br, or I.
Molecular Weight 429.5 Da Heavy organic molecule.
. Dispose via Organic Solvent
Solubility DMSO (~100 mM), DMF )
stream.[1] Insoluble in water.
Solid (Powder) or Liquid Dictates "Solid" vs. "Liquid"

Physical State
(DMSO Stock) waste stream.[1]

No risk of spontaneous
Stability Stable at -20°C (Solid) decomposition in waste

storage.[1]

Waste Stream Classification Logic

Proper segregation is the pillar of laboratory safety. BAY-299 must be categorized based on its
state and concentration.[1][3]

The "Non-Halogenated" Rule

Because BAY-299 (C2s5H23N304) lacks halogen atoms, it should be segregated into Non-
Halogenated Organic Waste containers when in solution.[1] Mixing it with halogenated waste
(like chloroform or DCM) increases disposal costs and limits incineration options.[1]

Visualizing the Decision Matrix

The following diagram illustrates the decision logic for segregating BAY-299 waste.
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Start: Identify BAY-299 Waste

What is the Physical State?

Solid / Powder
(Expired or Spilled)

:

DISPOSAL A:;
Solid Hazardous Waste Concentration / Solvent?
(Bagged & Tagged)

Liquid Solution

High Conc (DMSO) \Low Conc (Media)

Stock Solution Dilute Experimental Media
(>1 mM in DMSO) (nM range in Aqueous)

DISPOSAL B: DISPOSAL C:
Non-Halogenated Aqueous Hazardous Waste
Organic Solvent Waste (Trace Contamination)

Click to download full resolution via product page

Figure 1: Decision tree for segregating BAY-299 waste based on physical state and solvent
composition.[1]

Detailed Disposal Protocols
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Protocol A: Disposal of Solid BAY-299 (Powder)

Applicability: Expired vials, residual powder in weighing boats, or spill cleanup materials.[1]

Containment: Do not throw loose powder into the trash. Place the vial or weighing boat into a
clear polyethylene bag or a dedicated wide-mouth High-Density Polyethylene (HDPE) jar.[1]

Labeling: Affix a hazardous waste tag.

o Constituents: "BAY-299 (Solid), Debris."[1]

o Hazard Checkbox: Toxic/Irritant.

Storage: Store in the Satellite Accumulation Area (SAA) until EHS pickup.

Destruction: The ultimate fate is high-temperature incineration.

Protocol B: Disposal of Stock Solutions (DMSO)

Applicability: Leftover aliquots (typically 10 mM — 100 mM).[1]

Solvent Compatibility: Ensure the waste container is rated for Non-Halogenated Solvents.
o Compatible: Acetone, Methanol, Ethanol, DMSO.[1]

o Incompatible: Do not mix with strong oxidizers (e.g., Peroxides, Nitric Acid) as DMSO can
react violently.[1]

o Transfer: Pour the stock solution into the waste carboy.

» Rinsing: Rinse the empty vial twice with a small amount of acetone or ethanol and add the
rinsate to the same waste container.

 Vial Disposal: Deface the label on the empty vial and dispose of it in the "Glass/Sharps"
container (unless your facility considers empty "P-listed" containers hazardous; treat BAY-
299 conservatively as hazardous).

Protocol C: Experimental Media & Cell Culture Waste

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1149912?utm_src=pdf-body
https://www.caymanchem.com/product/19777/bay-299
https://www.caymanchem.com/product/19777/bay-299
https://www.benchchem.com/product/b1149912?utm_src=pdf-body
https://www.caymanchem.com/product/19777/bay-299
https://www.caymanchem.com/product/19777/bay-299
https://www.caymanchem.com/product/19777/bay-299
https://www.caymanchem.com/product/19777/bay-299
https://www.benchchem.com/product/b1149912?utm_src=pdf-body
https://www.benchchem.com/product/b1149912?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Applicability: Cell culture supernatant containing nanomolar (nM) concentrations of BAY-299.[1]
Note: While the concentration is low, bioactive probes should not be poured down the drain.

o Collection: Aspirate media into a dedicated liquid waste flask containing a stabilizing agent
(e.g., 10% bleach is common for bio-waste, but for chemical deactivation, collection for
incineration is preferred).[1]

o Best Practice: Collect all drug-treated media in a separate carboy labeled "Aqueous Waste
with Trace Organics."

o Deactivation: Unlike biologicals, bleach does not necessarily degrade the chemical structure
of BAY-299 immediately.[1] Incineration is the only method to guarantee destruction of the
pharmacophore.

Spill Management Workflow
Accidents happen. This workflow ensures a spill does not become an exposure event.

PPE Required: Nitrile gloves (double-gloved recommended for DMSO solutions), safety
goggles, lab coat.[1]

Cover with wet paper towel
Dry Powder Spill [—®| to prevent dust aerosolization.

Wipe up.

pe up ] 3. Double Bag 4. Label & Report
2. Assess State Place all materials in Tag as Hazardous Waste.
sealed plastic bags. Contact EHS.

1. Alert & Isolate
Notify nearby personnel

Absorb with vermiculite
or absorbent pads.
Do not use water immediately.

Liquid (DMSO) Spill >

Click to download full resolution via product page
Figure 2: Emergency response workflow for BAY-299 spills.

Regulatory & Compliance Notes

o EPA (USA): BAY-299 is not currently listed on the EPA "P-list" (acutely hazardous) or "U-list"
(toxic).[1] However, under RCRA guidelines, the generator is responsible for determining

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1149912?utm_src=pdf-body
https://www.caymanchem.com/product/19777/bay-299
https://www.caymanchem.com/product/19777/bay-299
https://www.benchchem.com/product/b1149912?utm_src=pdf-body
https://www.caymanchem.com/product/19777/bay-299
https://www.caymanchem.com/product/19777/bay-299
https://www.benchchem.com/product/b1149912?utm_src=pdf-body-img
https://www.benchchem.com/product/b1149912?utm_src=pdf-body
https://www.benchchem.com/product/b1149912?utm_src=pdf-body
https://www.caymanchem.com/product/19777/bay-299
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

hazard.[1][4] Default to "Toxic" based on its biological mechanism (gene transcription
modulation).[1]

* GHS Classification: Often classified as "Warning" or "Danger" depending on the vendor's
specific synthesis impurities, but generally treated as H302 (Harmful if swallowed) and H315
(Causes skin irritation).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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